![molecular formula C22H24F3NO4S B2400370 (4-Hydroxy-4-{[(2-methylbenzyl)sulfonyl]methyl}piperidino)[3-(trifluoromethyl)phenyl]methanone CAS No. 866019-52-5](/img/structure/B2400370.png)
(4-Hydroxy-4-{[(2-methylbenzyl)sulfonyl]methyl}piperidino)[3-(trifluoromethyl)phenyl]methanone
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Overview
Description
The compound “(4-Hydroxy-4-{[(2-methylbenzyl)sulfonyl]methyl}piperidino)[3-(trifluoromethyl)phenyl]methanone” is listed in chemical databases , but no detailed description or specific applications were found in the search results.
Molecular Structure Analysis
The molecular structure analysis of this compound is not available in the search results .Physical And Chemical Properties Analysis
While the compound is listed in chemical databases , the search results do not provide a detailed analysis of its physical and chemical properties.Scientific Research Applications
Chemical Properties and Potential Applications
Chemical Structure Analysis : The compound contains several functional groups and structural motifs common in pharmacologically active compounds, such as the piperidine ring, which is often found in neurological drugs due to its ability to interact with neural receptors. The presence of a trifluoromethyl group can increase the compound's metabolic stability and lipophilicity, potentially enhancing its ability to cross biological membranes, such as the blood-brain barrier.
Potential as a Redox Mediator : The presence of functional groups such as sulfonyl and hydroxy might indicate redox activity. Compounds with similar structures have been studied for their roles in catalyzing redox reactions, particularly in enzymatic and environmental applications. For instance, the use of redox mediators in the treatment of organic pollutants with oxidoreductive enzymes shows the relevance of such chemical functionalities in environmental remediation processes (Husain & Husain, 2007).
Pharmacological Interactions : The structural complexity and specific functional groups of this compound suggest potential interactions with biological systems, possibly as a ligand for receptors or enzymes. The detailed mechanism of action would depend on the stereochemistry and specific functional group orientations. Studies on similar compounds, such as arylcycloalkylamines, highlight the importance of arylalkyl substituents in improving the binding affinity and selectivity at neurotransmitter receptors, indicating potential applications in neuropsychopharmacology (Sikazwe et al., 2009).
Mechanism of Action
Future Directions
properties
IUPAC Name |
[4-hydroxy-4-[(2-methylphenyl)methylsulfonylmethyl]piperidin-1-yl]-[3-(trifluoromethyl)phenyl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24F3NO4S/c1-16-5-2-3-6-18(16)14-31(29,30)15-21(28)9-11-26(12-10-21)20(27)17-7-4-8-19(13-17)22(23,24)25/h2-8,13,28H,9-12,14-15H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYBQRJITLPAKCZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CS(=O)(=O)CC2(CCN(CC2)C(=O)C3=CC(=CC=C3)C(F)(F)F)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24F3NO4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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